3-(2-Methylbenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 6-(3-methylphenyl)-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4S/c1-12-6-5-9-15(10-12)17-21-22-16(19-20-18(22)23-17)11-14-8-4-3-7-13(14)2/h3-10H,11H2,1-2H3
• InChI Key: MRZCHXMGIMCKJB-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4C
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4C

Description

3-(2-Methylbenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has shown potential as a therapeutic agent in various scientific research studies. This compound belongs to the class of triazolo-thiadiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 3-(2-Methylbenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to act by inhibiting the activity of certain enzymes and proteins involved in the inflammation and cancer pathways. It has also been reported to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-(2-Methylbenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation. It has also been reported to induce the production of reactive oxygen species (ROS) in cancer cells, leading to apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-Methylbenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential as a therapeutic agent and its inhibitory activity against various bacterial and fungal strains and cancer cell lines. However, the limitations include the need for further studies to fully understand its mechanism of action and the need for optimization of the synthesis method to improve the yield of the compound.

Future Directions

There are several future directions for the research on 3-(2-Methylbenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Further studies to understand the exact mechanism of action of the compound.
2. Optimization of the synthesis method to improve the yield of the compound.
3. Testing the compound against a wider range of bacterial and fungal strains and cancer cell lines.
4. In vivo studies to evaluate the efficacy and safety of the compound as a therapeutic agent.
5. Development of analogs of the compound to improve its activity and selectivity.
Conclusion:
In conclusion, 3-(2-Methylbenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has shown potential as a therapeutic agent in various scientific research studies. The compound has been synthesized using various methods and has been tested against various bacterial and fungal strains and cancer cell lines. The exact mechanism of action of the compound is not fully understood, but it has been reported to act by inhibiting the activity of certain enzymes and proteins involved in the inflammation and cancer pathways. Further studies are needed to fully understand the mechanism of action and to evaluate the efficacy and safety of the compound as a therapeutic agent.

Synthesis Methods

The synthesis of 3-(2-Methylbenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using various methods. One of the methods involves the reaction of 2-methylbenzylamine, 3-methylphenyl isothiocyanate, and 1,2,4-triazole-3-thiol in the presence of a catalyst. Another method involves the reaction of 2-methylbenzylamine, 3-methylphenyl isothiocyanate, and 4-nitrobenzaldehyde in the presence of a catalyst. The yield of the compound obtained using these methods has been reported to be around 60-80%.

Scientific Research Applications

3-(2-Methylbenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential as a therapeutic agent in various scientific research studies. It has been reported to exhibit anti-inflammatory, antimicrobial, and anticancer activities. The compound has been tested against various bacterial and fungal strains and has shown significant inhibitory activity. It has also been tested against various cancer cell lines and has shown promising results in inhibiting cell proliferation.